![molecular formula C17H16ClN5O B2422377 5-amino-1-(4-chlorobenzyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 900013-54-9](/img/structure/B2422377.png)
5-amino-1-(4-chlorobenzyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide
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Description
5-amino-1-(4-chlorobenzyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (hereafter referred to as CCT) is a heterocyclic compound that has been studied for a variety of scientific applications. Its unique structure offers a wide range of potential applications in research, ranging from its use as a synthetic intermediate in organic synthesis to its use as a therapeutic agent in drug discovery. CCT is a useful compound for investigating enzyme-catalyzed reactions, as well as its ability to form stable complexes with various metal ions.
Scientific Research Applications
Synthesis and Modification
- Synthesis of 4-Aminotriazole-5-Carbaldehydes : The study by Albert and Taguchi (1973) discusses the synthesis of various 4-amino-1,2,3-triazole-5-carbaldehydes, including the 3-benzyl analogue, through catalytic hydrogenation. This research is fundamental for understanding the chemical synthesis and modification processes of compounds like 5-amino-1-(4-chlorobenzyl)-N-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide (Albert & Taguchi, 1973).
Chemical Properties and Reactions
- 1,2,3-Triazole Analogues : Albert (1970) explored 4-amino-5-aminomethyl-1,2,3-triazoles further substituted in the 1-, 2-, or 3-position by methyl- or benzyl-group, which is relevant for understanding the chemical properties and potential reactions of this compound (Albert, 1970).
Antimicrobial Properties
- Antimicrobial Agent Discovery : Pokhodylo et al. (2021) discovered a series of novel 1H-1,2,3-triazole-4-carboxamides with significant antimicrobial activities. This includes 5-amino-1H-1,2,3-triazole-4-carboxamide, showing its potential as an antimicrobial agent (Pokhodylo et al., 2021).
Applications in Heterocyclic Chemistry
- Dimroth Rearrangements in Triazoles : The study by Sutherland and Tennant (1971) on the Dimroth rearrangement of 4-substituted 5-amino-1-phenyl-1,2,3-triazoles provides insights into the structural transformations and chemical behaviors of triazole derivatives, which are crucial for understanding the properties and applications of this compound (Sutherland & Tennant, 1971).
Potential for Antitumor Activities
- Antitumor Activity Study : Hao et al. (2017) synthesized 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, a compound structurally similar to this compound, and evaluated its antitumor activities. This study provides a perspective on the potential antitumor applications of similar triazole derivatives (Hao et al., 2017).
properties
IUPAC Name |
5-amino-1-[(4-chlorophenyl)methyl]-N-(3-methylphenyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16ClN5O/c1-11-3-2-4-14(9-11)20-17(24)15-16(19)23(22-21-15)10-12-5-7-13(18)8-6-12/h2-9H,10,19H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBEUWSQCCYAGHO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C2=C(N(N=N2)CC3=CC=C(C=C3)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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